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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

N-nitroso-meropenem and investigating its stability and degradation pathways.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-meropenem and why is its stability a concern?

N-nitroso-meropenem is the N-nitrosated derivative of meropenem, a broad-spectrum

carbapenem antibiotic.[1][2][3] The presence of the N-nitroso group raises potential safety

concerns, as many N-nitroso compounds are classified as probable human carcinogens. The

U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-meropenem at 1500 ng/day,

highlighting the need to control its levels in pharmaceutical products.[2] Understanding its

stability and degradation is crucial for developing appropriate analytical methods, setting

specifications, and ensuring the safety and efficacy of meropenem-based therapies.

Q2: I can't find much information on the stability of N-nitroso-meropenem. What is known?

Direct studies on the stability and degradation pathways of isolated N-nitroso-meropenem are

not extensively reported in publicly available scientific literature. Much of the available
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information comes from suppliers of analytical reference standards.[1][2][3][4][5][6] However, its

stability can be inferred from the known degradation patterns of the parent drug, meropenem,

and the general chemical reactivity of N-nitroso compounds and β-lactam antibiotics.

Q3: What are the primary degradation pathways for meropenem, the parent drug?

Meropenem is known to be relatively unstable in solution and degrades through several

pathways, primarily influenced by pH, temperature, and the presence of other substances.[7][8]

[9][10][11][12] The main degradation pathways include:

Hydrolysis: The most common pathway involves the cleavage of the β-lactam ring, leading to

the formation of an open-ring metabolite.[9][13] This reaction is catalyzed by both acidic and

basic conditions.[7][13]

Oxidation: Meropenem can be oxidized, leading to the formation of degradation products

such as N-oxides and decarboxylated species.[13][14]

Photodegradation: Exposure to solar radiation can also lead to the degradation of

meropenem.[15][16]

Dimerization: Under conditions of high humidity, the formation of dimer products has been

observed.[13]

Q4: How might N-nitroso-meropenem degrade?

While specific data is limited, the degradation of N-nitroso-meropenem would likely involve

the degradation pathways of the parent meropenem molecule, such as hydrolysis of the β-

lactam ring. Additionally, the N-nitroso group itself can be susceptible to degradation, for

example, through denitrosation under certain conditions (e.g., acidic environment or presence

of specific catalysts).

Q5: What analytical methods are suitable for studying N-nitroso-meropenem stability?

A stability-indicating high-performance liquid chromatography (HPLC) method is essential.[7]

Due to the potential for multiple degradation products, HPLC coupled with mass spectrometry

(LC-MS/MS) is highly recommended for the identification and quantification of N-nitroso-
meropenem and its degradants.[9][13] These methods allow for the separation of the parent
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compound from its degradation products and can provide structural information for

identification.
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Problem Possible Cause Suggested Solution

Rapid loss of N-nitroso-

meropenem in solution

Unfavorable pH: The solution

pH may be too acidic or too

basic, accelerating the

hydrolysis of the β-lactam ring.

Meropenem, the parent

compound, is most stable

around pH 6.0-6.5.[7][11]

Buffer the solution to a pH

range of 6.0-6.5. Perform a pH

stability study to determine the

optimal pH for N-nitroso-

meropenem.

Elevated Temperature: Higher

temperatures significantly

increase the degradation rate

of meropenem and likely N-

nitroso-meropenem.[8][10][17]

[18]

Store solutions at refrigerated

temperatures (2-8°C) and

protect from high temperatures

during experiments. Conduct

experiments at controlled,

lower temperatures if possible.

Presence of Catalysts: Trace

metals or other reactive

species in the solvent or buffer

could be catalyzing

degradation.

Use high-purity solvents and

reagents. Consider the use of

chelating agents if metal

catalysis is suspected.

Appearance of multiple

unknown peaks in

chromatogram

Forced Degradation: The

experimental conditions (e.g.,

strong acid, base, oxidizing

agent, light exposure) are

causing extensive degradation.

Start with milder stress

conditions and gradually

increase the intensity. This will

help in identifying the primary

degradation products first.

Complex Degradation

Pathway: N-nitroso-

meropenem may degrade into

multiple products through

parallel pathways.

Utilize LC-MS/MS to obtain

mass information for each

peak to aid in identification.

Compare the degradation

profile with that of meropenem

to see if similar degradation

products are formed.

Difficulty in quantifying N-

nitroso-meropenem at low

levels

Method Sensitivity: The current

analytical method may not be

Optimize the LC-MS/MS

method by improving ionization

efficiency, selecting
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sensitive enough for trace-

level quantification.

appropriate transitions (for

MRM), and using a suitable

internal standard.

Adsorption to Surfaces: The

compound may be adsorbing

to glassware or plasticware.

Use silanized glassware or

low-adsorption vials and

pipette tips.

Data Presentation
Table 1: Stability of Meropenem in Different Diluents at 32°C for 24 hours

Diluent
Meropenem
Concentration
(mg/mL)

pH before
Storage

pH after
Storage

Degradation
Loss (%)

5% w/v Citrate

Buffered Saline
6.25 6.0 6.8 ~56

Phosphate Buffer Not specified ~6.0 Not specified
Higher than

citrate buffer

Source: Adapted from a study on meropenem stability.[7] Note that direct stability data for N-
nitroso-meropenem is not available in the cited literature.

Table 2: Temperature-Dependent Stability of Meropenem (5 mg/mL)

Temperature (°C)
Time to 90% Remaining Concentration
(hours)

25 8

35 8

40 5

Source: Adapted from a study on generic meropenem stability.[17] This data pertains to

meropenem, not N-nitroso-meropenem.
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Experimental Protocols
Protocol 1: Forced Degradation Study of N-nitroso-meropenem

This protocol outlines a general procedure for conducting a forced degradation study to identify

potential degradation products and pathways.

Preparation of Stock Solution: Prepare a stock solution of N-nitroso-meropenem in a

suitable solvent (e.g., water or a buffer at a pH where it is relatively stable, such as pH 6.5).

Stress Conditions: Aliquot the stock solution into separate vials and expose them to the

following stress conditions:

Acid Hydrolysis: Add 0.1 M hydrochloric acid and incubate at a controlled temperature

(e.g., 40°C).[11]

Base Hydrolysis: Add 0.1 M sodium hydroxide and incubate at a controlled temperature

(e.g., 40°C).[11]

Oxidation: Add 3% hydrogen peroxide and incubate at a controlled temperature (e.g.,

40°C).[11]

Thermal Degradation: Incubate a solution at an elevated temperature (e.g., 60°C) in the

dark.

Photodegradation: Expose a solution to a light source (e.g., a photostability chamber) as

per ICH Q1B guidelines.

Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Sample Preparation: Neutralize the acidic and basic samples before analysis. Dilute all

samples to an appropriate concentration.

Analysis: Analyze the samples using a validated stability-indicating LC-MS/MS method.

Data Evaluation: Monitor the decrease in the peak area of N-nitroso-meropenem and the

increase in the peak areas of any degradation products. Use the mass spectral data to

propose structures for the degradation products.
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Caption: Major degradation pathways of Meropenem.
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Caption: Logical relationship of N-nitroso-meropenem formation and potential degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.pharmaffiliates.com/en/n-nitroso-meropenem-pa132591001.html
https://ejhp.bmj.com/content/27/e1/e53
https://www.researchgate.net/figure/Forced-degradation-of-commercial-meropenem-6mg-mL-and-25mg-mL-solutions-at-time-points_fig2_334845933
https://www.mdpi.com/2079-6382/10/6/715
https://www.mdpi.com/2079-6382/10/6/715
https://www.dovepress.com/an-investigation-of-the-stability-of-meropenem-in-elastomeric-infusion-peer-reviewed-fulltext-article-DDDT
https://www.tandfonline.com/doi/full/10.2147/DDDT.S212052
https://pmc.ncbi.nlm.nih.gov/articles/PMC8231794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8231794/
https://pubmed.ncbi.nlm.nih.gov/31732407/
https://pubmed.ncbi.nlm.nih.gov/31732407/
https://pubmed.ncbi.nlm.nih.gov/31732407/
https://www.researchgate.net/publication/7244178_Stability_and_degradation_kinetics_of_meropenem_in_powder_for_injection_and_reconstituted_sample
https://pubmed.ncbi.nlm.nih.gov/29091805/
https://pubmed.ncbi.nlm.nih.gov/29091805/
https://www.researchgate.net/publication/320556897_Photochemical_degradation_of_the_carbapenem_antibiotics_imipenem_and_meropenem_in_aqueous_solutions_under_solar_radiation
https://www.researchgate.net/publication/260874876_Stability_of_Generic_Meropenem_Solutions_for_Administration_by_Continuous_Infusion_at_Normal_and_Elevated_Temperatures
https://pmc.ncbi.nlm.nih.gov/articles/PMC6535930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6535930/
https://www.benchchem.com/product/b15811780/docs#technical-support-center-n-nitroso-meropenem-stability-and-degradation
https://www.benchchem.com/product/b15811780/docs#technical-support-center-n-nitroso-meropenem-stability-and-degradation
https://www.benchchem.com/product/b15811780/docs#technical-support-center-n-nitroso-meropenem-stability-and-degradation
https://www.benchchem.com/product/b15811780/docs#technical-support-center-n-nitroso-meropenem-stability-and-degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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